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Compound of Interest

Compound Name: 1-Phenylcyclopropan-1-ol

Cat. No.: B1366885

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the health and safety information
for 1-phenylcyclopropan-1-ol (CAS No. 29526-96-3). The document is intended for
researchers, scientists, and drug development professionals who may handle or conduct
research with this compound. It consolidates available data on its hazardous properties,
provides an overview of standardized experimental protocols for toxicity testing, and presents a
hypothetical metabolic pathway and a representative signaling pathway for its irritant effects. All
guantitative data are summarized in structured tables, and logical relationships are visualized
using diagrams.

Chemical and Physical Properties

1-Phenylcyclopropan-1-ol is a tertiary alcohol containing a phenyl and a cyclopropyl group. A
summary of its key chemical and physical properties is presented in Table 1.
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Property Value Source

Molecular Formula CoH100 PubChem[1]
Molecular Weight 134.17 g/mol PubChem[1]
CAS Number 29526-96-3 PubChem[1]
IUPAC Name 1-phenylcyclopropan-1-ol PubChem[1]
Synonyms 1-phenylcyclopropanol PubChem[1]
Calculated LogP 1.4 PubChem[1]
Hydrogen Bond Donor Count 1 PubChem[1]
Hydrogen Bond Acceptor 1 PubChem[1]

Count

Health and Safety Information

Based on aggregated data from multiple sources, 1-phenylcyclopropan-1-ol is classified as a

hazardous substance. The Globally Harmonized System (GHS) of Classification and Labelling

of Chemicals provides the following classifications and warnings.

GHS Classification

GHS Hazard
Hazard Class Category Source
Statement
Skin H315: Causes skin
. . 2 o PubChem[1]
Corrosion/Irritation irritation
Serious Eye H319: Causes serious
o 2A S PubChem[1]
Damage/Eye lIrritation eye irritation
Specific Target Organ
Toxicity (Single
H335: May cause
Exposure); 3 PubChem[1]

Respiratory Tract

Irritation

respiratory irritation
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Hazard and Precautionary Statements

A summary of the hazard (H) and precautionary (P) statements associated with 1-
phenylcyclopropan-1-ol is provided in Table 2.

© 2025 BenchChem. All rights reserved. 3/13 Tech Support


https://www.benchchem.com/product/b1366885?utm_src=pdf-body
https://www.benchchem.com/product/b1366885?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1366885?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Type Code Statement Source
Hazard H315 Causes skin irritation PubChem[1]
Causes serious eye
H319 o PubChem[1]
irritation

May cause respiratory
H335 T PubChem[1]
irritation

Avoid breathing
Precautionary P261 dust/fume/gas/mistiva  PubChem[1]

pours/spray.

Wash skin thoroughly
P264 ) PubChem|[1]
after handling.

Use only outdoors or
p271 in a well-ventilated PubChem[1]

area.

Wear protective
gloves/eye

P280 ] PubChem[1]
protection/face

protection.

IF ON SKIN: Wash
P302+P352 ) PubChem[1]
with plenty of water.

IF INHALED: Remove
person to fresh air and

P304+P340 PubChem[1]
keep comfortable for

breathing.

IF IN EYES: Rinse

cautiously with water

for several minutes.
P305+P351+P338 Remove contact PubChem[1]

lenses, if present and

easy to do. Continue

rinsing.
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P312

Call a POISON
CENTER/doctor if you

feel unwell.

PubChem[1]

P332+P313

If skin irritation occurs:

Get medical

advice/attention.

PubChem[1]

P337+P313

If eye irritation
persists: Get medical

advice/attention.

PubChem[1]

P362+P364

Take off contaminated
clothing and wash it

before reuse.

PubChem[1]

P403+P233

Store in a well-
ventilated place. Keep
container tightly

closed.

PubChem[1]

P405

Store locked up.

PubChem|[1]

P501

Dispose of
contents/container to
an approved waste

disposal plant.

PubChem[1]

Experimental Protocols for Hazard Assessment

While specific toxicological studies for 1-phenylcyclopropan-1-ol are not publicly available,

the following sections describe standardized OECD (Organisation for Economic Co-operation

and Development) guidelines that are typically used to assess the health hazards associated

with this compound.

Skin Irritation: In Vitro Reconstructed Human Epidermis
(RhE) Test (OECD 439)

This in vitro test method is used to predict the skin irritation potential of chemicals.
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Methodology:

o Test System: A reconstructed human epidermis model, which is a three-dimensional tissue
construct that mimics the biochemical and physiological properties of the upper parts of the
human skin.

e Procedure:

o A small amount of the test substance (1-phenylcyclopropan-1-ol) is applied topically to
the surface of the RhE tissue.

o The tissue is exposed to the chemical for a defined period (e.g., 60 minutes).
o After exposure, the tissue is thoroughly rinsed to remove the test substance.

o The tissue is then incubated for a post-exposure period (e.g., 42 hours) to allow for the
development of cytotoxic effects.

o Endpoint Measurement: Cell viability is measured using a quantitative assay, typically the
MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay. The reduction of
MTT to a colored formazan product by viable cells is quantified spectrophotometrically.

o Classification: A chemical is classified as a skin irritant if the mean tissue viability is reduced
below a certain threshold (typically < 50%) compared to negative controls.

Preparation

Test Chemical
(1-phenylcyclopropan-1-ol)

RhE Tissue
Preparation

Exposure Post-Exposure Analysis

Topical Application - Incubation Classification
(60 min) Rinsing (42 hours) MTT Assay Spectrophotometry (Irritant vs. Non-irritant)
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In Vitro Skin Irritation Test Workflow

Serious Eye Irritation: In Vivo Eye Irritation Test (OECD
405)

This in vivo test is used to assess the potential of a substance to cause serious eye damage or
irritation.

Methodology:
o Test System: Typically, healthy, adult albino rabbits are used.
e Procedure:

o Asingle dose of the test substance is applied to the conjunctival sac of one eye of the
animal. The other eye serves as an untreated control.

o The eyelids are held together for a short period to prevent loss of the substance.

o The eyes are examined at specific intervals (e.g., 1, 24, 48, and 72 hours) after
application.

o Endpoint Measurement: Ocular lesions (corneal opacity, iritis, conjunctival redness, and
chemosis) are scored according to a standardized system. The reversibility of the effects is
also assessed.

o Classification: The substance is classified based on the severity and persistence of the
ocular lesions.

Respiratory Irritation

Assessment of respiratory irritation typically involves in vivo inhalation studies in rodents. While
a specific OECD guideline for respiratory irritation classification is not as commonly cited as for
skin and eye irritation, the principles are similar to other acute toxicity studies.

Methodology (General Principles):
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o Test System: Rodents (e.g., rats or mice) are exposed to an aerosol or vapor of the test
substance in a whole-body or nose-only inhalation chamber.

e Procedure:
o Animals are exposed for a defined duration (e.g., 4 hours).

o Clinical signs of respiratory irritation (e.g., changes in breathing pattern, nasal discharge)
are observed during and after exposure.

o Endpoint Measurement: Respiratory rate and pattern are often monitored. Histopathological
examination of the respiratory tract may be performed after the exposure period.

» Classification: The substance is classified based on the concentration-response relationship
for respiratory irritation effects.

Hypothetical Metabolic Pathway

No specific metabolism studies have been published for 1-phenylcyclopropan-1-ol. However,
based on its chemical structure, a plausible metabolic pathway can be proposed. The
metabolism is likely to be mediated primarily by cytochrome P450 (CYP) enzymes in the liver.

e Phase | Metabolism:

o Aromatic Hydroxylation: The phenyl group is a likely target for hydroxylation by CYP
enzymes (e.g., CYP1A2, CYP2C family), leading to the formation of phenolic metabolites.
[2] This is a common metabolic pathway for aromatic compounds.[3][4]

o Oxidation of the Cyclopropyl Ring: While the cyclopropyl group is generally more resistant
to oxidative metabolism compared to other alkyl groups, it can undergo oxidation,
potentially leading to ring-opened products.[5] However, this is likely a minor pathway.

o Resistance to Alcohol Oxidation: As a tertiary alcohol, the carbinol carbon is not attached
to a hydrogen atom, making it resistant to direct oxidation to a ketone.[6]

¢ Phase Il Metabolism:
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o Glucuronidation and Sulfation: The hydroxyl group of the parent compound and any
phenolic metabolites formed in Phase | can undergo conjugation with glucuronic acid (via
UDP-glucuronosyltransferases, UGTSs) or sulfate (via sulfotransferases, SULTS) to form
more water-soluble metabolites that can be readily excreted.

Phase I Metabolism (CYP450) Phase IT Metabolism

- Glucuronidation/
Aromatic Aromatic Hydroxylated Sulfation
Hydroxylation Metabolites

»| Glucuronide/Sulfate
Conjugate (Metabolite)

Excretion

\AA A

Glucuronidation/
1-Phenylcyclopropan-1-ol »| Glucuronide/Sulfate

Sulfation L h
Conjugate (Parent)

Click to download full resolution via product page

Hypothetical Metabolic Pathway

Signaling Pathways in Irritation

The skin and eye irritation caused by 1-phenylcyclopropan-1-ol is likely mediated by the
activation of sensory nerves and the subsequent initiation of an inflammatory cascade. A
representative signaling pathway is depicted below.

Mechanism of Action:

o Activation of TRP Channels: Chemical irritants can directly activate Transient Receptor
Potential (TRP) channels, such as TRPA1 and TRPV1, which are expressed on the terminals
of sensory neurons (nociceptors) in the skin and cornea.[2][3][5]

» Neuronal Depolarization: Activation of these non-selective cation channels leads to an influx
of Ca2* and Na*, causing depolarization of the neuronal membrane and the generation of
action potentials.[3]

» Release of Inflammatory Mediators: This neuronal activation triggers the release of pro-
inflammatory neuropeptides, such as Substance P and Calcitonin Gene-Related Peptide

© 2025 BenchChem. All rights reserved. 9/13 Tech Support


https://www.benchchem.com/product/b1366885?utm_src=pdf-body-img
https://www.benchchem.com/product/b1366885?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC6115949/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7933981/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4598440/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7933981/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1366885?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

(CGRP), from the nerve endings.[3]

Inflammatory Cascade: These neuropeptides act on surrounding cells, including mast cells,
keratinocytes, and blood vessels, leading to:

o Mast Cell Degranulation: Release of histamine and other inflammatory mediators.[7]

o Keratinocyte Activation: Production and release of cytokines and chemokines (e.g., IL-1a,
TNF-a, IL-8).[7][8]

o Vasodilation and Increased Vascular Permeability: Causing redness (erythema) and
swelling (edema).[9]

Immune Cell Recruitment: The released chemokines attract immune cells, such as
neutrophils and lymphocytes, to the site of exposure, further amplifying the inflammatory

response.
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Representative Signaling Pathway for Chemical-Induced Irritation
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Conclusion

1-Phenylcyclopropan-1-ol is a chemical that requires careful handling due to its potential to
cause skin, eye, and respiratory irritation. While specific toxicological and metabolic data for
this compound are limited, its hazard profile can be inferred from its GHS classification and by
understanding the general mechanisms of action of chemical irritants and the metabolic
pathways of structurally related compounds. Researchers and professionals working with this
substance should adhere to the recommended precautionary measures to minimize exposure
and ensure a safe working environment. Further experimental studies are warranted to fully
characterize the toxicological profile and metabolic fate of 1-phenylcyclopropan-1-ol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide: Health and Safety of 1-
Phenylcyclopropan-1-ol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1366885#health-and-safety-information-for-1-
phenylcyclopropan-1-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt
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